Cas no 88378-59-0 (ACTINOPYRONE A)
ACTINOPYRONE A Chemical and Physical Properties
Names and Identifiers
-
- ACTINOPYRONE A
- 2-[(2E,5E,7E,9R,10R,11E)-10-Hydroxy-3,7,9,11-tetramethyl-2,5,7,11-tridecatetraen-1-yl]-6-methoxy-3,5-dimethyl-4H-pyran-4-one (ACI)
- 4H-Pyran-4-one, 2-[(2E,5E,7E,9R,10R,11E)-10-hydroxy-3,7,9,11-tetramethyl-2,5,7,11-tridecatetraenyl]-6-methoxy-3,5-dimethyl- (9CI)
- (+)-Actinopyrone A
- SS 1538A
- 88378-59-0
- Compound NP-009131
- 101359-68-6
- 4H-Pyran-4-one, 2-(10-hydroxy-3,7,9,11-tetramethyl-2,5,7,11-tridecatetraenyl)-6-methoxy-3,5-dimethyl-
- SS 12538A
- 2-[(2E,5E,7E,11E)-10-hydroxy-3,7,9,11-tetramethyltrideca-2,5,7,11-tetraenyl]-6-methoxy-3,5-dimethylpyran-4-one
- AKOS040739251
- 2-(10-Hydroxy-3,7,9,11-tetramethyltrideca-2,5,7,11-tetraenyl)-6-methoxy-3,5-dimethylpyran-4-one
- DTXSID401008108
- 2-(10-Hydroxy-3,7,9,11-tetramethyltrideca-2,5,7,11-tetraen-1-yl)-6-methoxy-3,5-dimethyl-4H-pyran-4-one
- CHEBI:207532
-
- Inchi: 1S/C25H36O4/c1-9-18(4)23(26)19(5)15-17(3)12-10-11-16(2)13-14-22-20(6)24(27)21(7)25(28-8)29-22/h9-10,12-13,15,19,23,26H,11,14H2,1-8H3/b12-10+,16-13+,17-15+,18-9+/t19-,23+/m1/s1
- InChI Key: PFVSUJLJFXJPMF-DNSWMBNWSA-N
- SMILES: C(C1=C(C)C(=O)C(C)=C(OC)O1)/C=C(\C)/C/C=C/C(/C)=C/[C@@H](C)[C@@H](O)/C(/C)=C/C
Computed Properties
- Exact Mass: 400.26100
- Monoisotopic Mass: 400.26135963g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 788
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 4
- XLogP3: 6.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 59.67000
- LogP: 5.60980
ACTINOPYRONE A Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192003-500µg |
Actinopyrone A |
88378-59-0 | 500µg |
$ 360.00 | 2021-05-07 | ||
| TRC | A192003-1000µg |
Actinopyrone A |
88378-59-0 | 1000µg |
$ 570.00 | 2021-05-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A912944-500μg |
Actinopyrone A |
88378-59-0 | 98% | 500μg |
¥6,269.40 | 2022-09-29 | |
| TRC | A192003-500μg |
Actinopyrone A |
88378-59-0 | 500μg |
$ 454.00 | 2023-04-19 | ||
| TRC | A192003-1000μg |
Actinopyrone A |
88378-59-0 | 1mg |
$ 712.00 | 2023-04-19 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66874-2.5mg |
Actinopyrone A |
88378-59-0 | 98% | 2.5mg |
¥12565.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66874-500ug |
Actinopyrone A |
88378-59-0 | 98% | 500ug |
¥4013.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202036-500 µg |
Actinopyrone A, |
88378-59-0 | >95% | 500µg |
¥3,234.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-202036-500µg |
Actinopyrone A, |
88378-59-0 | >95% | 500µg |
¥3234.00 | 2023-09-05 | |
| BioAustralis | BIA-A1001-0.50 mg |
Actinopyrone A |
88378-59-0 | >95% by HPLC | 0.50 mg |
$290.00 | 2023-07-10 |
ACTINOPYRONE A Production Method
Production Method 1
Production Method 2
Production Method 3
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
3.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
4.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 4
1.2 Reagents: Sodium bicarbonate Solvents: Water
2.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; -78 °C; -78 °C → rt; 30 min, rt
3.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; 8 - 12 h, rt
4.1 -
Production Method 5
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
3.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
4.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 6
2.1 6.5 h, 140 °C
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
4.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
5.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 7
2.1 Reagents: Chlorosuccinimide , Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 1 h, 0 °C
3.1 6.5 h, 140 °C
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
5.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
6.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 8
1.2 Reagents: Diethylzinc ; 5 min, 0 °C; 1 h, 0 °C
1.3 Solvents: Tetrahydrofuran ; 30 min, 0 - 4 °C; 2 h, 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 10 min, 0 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; -78 °C; 2 h, -78 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; -78 °C; -78 °C → rt
3.1 Catalysts: Indium iodide , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran , Hexamethylphosphoramide ; 2 h, 0 °C
3.2 Reagents: Water
4.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ; 2 min, 0 °C; 15 min, 0 °C; 0 °C → rt; 1 h, rt
4.2 Reagents: Sodium bicarbonate Solvents: Water
5.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; -78 °C; -78 °C → rt; 30 min, rt
6.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; 8 - 12 h, rt
7.1 -
Production Method 9
2.1 -
Production Method 10
2.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 11
2.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; 8 - 12 h, rt
3.1 -
Production Method 12
2.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
3.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 13
1.2 Reagents: Water
2.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ; 2 min, 0 °C; 15 min, 0 °C; 0 °C → rt; 1 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water
3.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; -78 °C; -78 °C → rt; 30 min, rt
4.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; 8 - 12 h, rt
5.1 -
Production Method 14
1.2 Reagents: Camphorsulfonic acid Solvents: Methanol ; 1 h, 0 °C
2.1 Reagents: Triethylamine , Sulfur trioxide-pyridine Solvents: Dimethyl sulfoxide ; 30 min, rt
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
4.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
5.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 15
1.2 Reagents: Sodium bicarbonate Solvents: Water ; -78 °C; -78 °C → rt
2.1 Catalysts: Indium iodide , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran , Hexamethylphosphoramide ; 2 h, 0 °C
2.2 Reagents: Water
3.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ; 2 min, 0 °C; 15 min, 0 °C; 0 °C → rt; 1 h, rt
3.2 Reagents: Sodium bicarbonate Solvents: Water
4.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; -78 °C; -78 °C → rt; 30 min, rt
5.1 Catalysts: Ruthenium(1+), tris(acetonitrile)(η5-2,4-cyclopentadien-1-yl)-, hexafluorophosph… Solvents: Acetone ; 8 - 12 h, rt
6.1 -
Production Method 16
2.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: 1,2-Dimethoxyethane ; 18 h, -60 °C → 0 °C
2.2 Reagents: Camphorsulfonic acid Solvents: Methanol ; 1 h, 0 °C
3.1 Reagents: Triethylamine , Sulfur trioxide-pyridine Solvents: Dimethyl sulfoxide ; 30 min, rt
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
5.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
6.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 17
2.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: 1,2-Dimethoxyethane ; 18 h, -60 °C → 0 °C
2.2 Reagents: Camphorsulfonic acid Solvents: Methanol ; 1 h, 0 °C
3.1 Reagents: Triethylamine , Sulfur trioxide-pyridine Solvents: Dimethyl sulfoxide ; 30 min, rt
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
5.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
6.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 18
2.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ; 1 h, -78 °C
3.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: 1,2-Dimethoxyethane ; 18 h, -60 °C → 0 °C
3.2 Reagents: Camphorsulfonic acid Solvents: Methanol ; 1 h, 0 °C
4.1 Reagents: Triethylamine , Sulfur trioxide-pyridine Solvents: Dimethyl sulfoxide ; 30 min, rt
5.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
6.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
7.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
Production Method 19
2.1 Reagents: Sodium bicarbonate , m-Chloroperbenzoic acid Solvents: Dichloromethane ; 4 d, 0 °C
3.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: 1,2-Dimethoxyethane ; 18 h, -60 °C → 0 °C
3.2 Reagents: Camphorsulfonic acid Solvents: Methanol ; 1 h, 0 °C
4.1 Reagents: Triethylamine , Sulfur trioxide-pyridine Solvents: Dimethyl sulfoxide ; 30 min, rt
5.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; 5.5 h, -78 °C → 0 °C
6.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 18 h, rt
7.1 Reagents: Isopropanol , Samarium iodide (SmI2) Solvents: Tetrahydrofuran ; 30 min, -78 °C → -20 °C
ACTINOPYRONE A Raw materials
- 3-Methyl-3-buten-1-ol
- trans-Methyl-2-butenal
- 3-Pentyn-1-ol
- 4H-Pyran-4-one, 2-methoxy-3,5,6-trimethyl-
- 3-PENTYN-2-OL, METHANESULFONATE, (2S)-
- (3E,6E,8E,10R,11R,12E)-11-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-4,8,10,12-tetramethyl-3,6,8,12-tetradecatetraen-1-ol
- (4E,6E,8R,9R,10E)-9-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2-methoxy-2,6,8,10-tetramethyl-4,6,10-dodecatrienal
- Diethyl P-[(6-methoxy-3,5-dimethyl-4-oxo-4H-pyran-2-yl)methyl]phosphonate
- (2E,4R,5R)-3,5-Dimethyl-2-octen-6-yn-4-ol
- (S)-Pent-3-yn-2-ol
- 1-phenyl-1H-tetrazole-5-thiol
- 2-[(1E,5E,7E,9R,10R,11E)-10-Hydroxy-3-methoxy-3,7,9,11-tetramethyl-1,5,7,11-tridecatetraen-1-yl]-6-methoxy-3,5-dimethyl-4H-pyran-4-one
- (1,1-Dimethylethyl)[[(1R,2R,3E)-2,4-dimethyl-1-[(1E)-1-methyl-1-propen-1-yl]-3,6-heptadien-1-yl]oxy]dimethylsilane
- 2-[(1E,5E,7E,9R,10R,11E)-10-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-3-methoxy-3,7,9,11-tetramethyl-1,5,7,11-tridecatetraen-1-yl]-6-methoxy-3,5-dimethyl-4H-pyran-4-one
- 2-(Chloromethyl)-6-methoxy-3,5-dimethyl-4H-pyran-4-one
- (4R)-3-[(2E,4R,5R,6E)-5-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]-2,4,6-trimethyl-1-oxo-2,6-octadien-1-yl]-4-(1-methylethyl)-2-oxazolidinone
- 1H-Tetrazole, 5-[(3-methyl-3-buten-1-yl)thio]-1-phenyl-
- t-Butyldimethylsilyl Trifluoromethanesulfonate
- 2H-Pyran-2-one, 4-hydroxy-3,5,6-trimethyl-
ACTINOPYRONE A Preparation Products
ACTINOPYRONE A Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on ACTINOPYRONE A
ACTINOPYRONE A: A Comprehensive Overview
CAS No 88378-59-0, also known as ACTINOPYRONE A, is a natural product that has garnered significant attention in the field of biomedical research. This compound belongs to the class of pyrone derivatives, which are characterized by their unique structural features and diverse biological activities. Discovered and isolated from natural sources, ACTINOPYRONE A has been extensively studied for its potential applications in pharmaceuticals, medical research, and biotechnology.
ACTINOPYRONE A is primarily found in certain species of marine organisms, where it plays a crucial role in their biological processes. Its structure features a pyrone ring system with specific substituents that contribute to its biochemical properties. These properties make it a valuable subject for researchers exploring natural product chemistry, drug discovery, and biomedical applications.
Recent studies have highlighted the potential of ACTINOPYRONE A in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer activities. These findings underscore its importance as a lead compound for pharmacological research and drug development. The compound's ability to interact with key biological pathways has made it a focus of interest in the biotechnology industry, where it is being evaluated for its potential use in therapeutic agents and diagnostic tools.
One of the most promising aspects of ACTINOPYRONE A is its role in anticancer research. Preclinical studies have demonstrated its effectiveness in targeting specific cancer cells while minimizing harm to healthy tissues. This selective cytotoxicity makes it a potential candidate for cancer treatment and oncology research. Furthermore, its ability to modulate cellular pathways involved in tumor growth and metastasis positions it as a valuable tool in the fight against malignant diseases.
Another area of exploration involving ACTINOPYRONE A is its antimicrobial properties. With the rise of antibiotic resistance, there is an urgent need for new agents to combat bacterial infections. Studies have shown that ACTINOPYRONE A exhibits potent activity against a range of pathogens, including multidrug-resistant strains. This makes it a promising candidate for development as a new-generation antimicrobial agent, particularly in the context of infectious disease treatment and antimicrobial chemotherapy.
Additionally, ACTINOPYRONE A has shown remarkable potential in anti-inflammatory applications. Chronic inflammation is a underlying factor in many diseases, including cardiovascular disorders, neurodegenerative diseases, and autoimmune conditions. The compound's ability to suppress inflammatory pathways without causing significant side effects positions it as a potential therapeutic agent for these conditions. This aspect of ACTINOPYRONE A's profile aligns with the growing trend towards precision medicine and inflammation-based therapies.
Despite its promising properties, further research is required to fully understand the mechanisms of action and optimize its efficacy. Ongoing studies are focusing on improving the pharmacokinetics and bioavailability of ACTINOPYRONE A, as well as identifying potential toxicological concerns. These efforts are crucial for advancing its development as a clinical candidate and ensuring its safe and effective use in medical applications.
ACTINOPYRONE A also holds significant value as a research tool in the field of natural product chemistry. Its unique structure provides insights into the biosynthesis of complex molecules and offers opportunities for chemical synthesis and structural modification. Researchers are leveraging this compound to develop new methodologies for drug design and chemical biology, further enhancing its utility in the biomedical sciences.
In conclusion, CAS No 88378-59-0, or ACTINOPYRONE A, represents a multifaceted compound with wide-ranging applications in pharmaceuticals, medical research, and biotechnology. Its anticancer, antimicrobial, and anti-inflammatory properties make it a valuable subject for further investigation. As research continues to unravel its potential, ACTINOPYRONE A is poised to contribute significantly to the advancement of drug development and therapeutic innovation.
88378-59-0 (ACTINOPYRONE A) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)